Cas no 640-79-9 (Glycochenodeoxycholic acid)

• Product Name: Glycochenodeoxycholic acid
• CAS No: 640-79-9
• Molecular Formula: C₂₆H₄₃NO₅
• Molecular Weight: 449.6233
• MDL: MFCD00271498
• CID: 505285
• PubChem ID: 12544

Glycochenodeoxycholic acid Properties

Names and Identifiers

• Glycine, N-[(3a,5b,7a)-3,7-dihydroxy-24-oxocholan-24-yl]-
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• Chenodeoxycholylglycine
• Glycochenodeoxycholic acid
• [14C]-Glycylchenodeoxycholic acid
• [3H]-Glycylchenodeoxycholic acid
• Chenodeoxycholic acid glycine conjugate
• Chenodeoxyglycocholate
• Chenodeoxyglycocholic acid
• Glycine chenodeoxycholate
• Glycochenodeoxycholate
• GCDCA
• 451ZNJ667Y
• GCDA
• Glykochenodesoxycholsaure
• GTPL4545
• LMST05030008
• BDBM50375590
• Glycine, N-
• 16564-43-5
• 12-Desoxycholylglycine
• 640-79-9
• 12-Deoxycholylglycine
• Chenoglycodeoxycholic acid
• 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
• HY-N2334
• (23R)-Hydroxychenodeoxycholylglycine
• AKOS040758608
• GLYCINE, N-((3.ALPHA.,5.BETA.,7.ALPHA.)-3,7-DIHYDROXY-24-OXOCHOLAN-24-YL)-
• N-(3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl)-glycine
• ST 24:1;O3;G
• DB02123
• N-(3alpha,7alpha-dihydroxy-5beta-cholan-24-oyl)glycine
• Glycylchenodeoxycholic acid
• CHEMBL1552
• GLYCINE, N-(3.ALPHA.,7.ALPHA.-DIHYDROXY-5.BETA.-CHOLAN-24-OYL)-
• SCHEMBL236354
• CS-6319
• N-(carboxymethyl)-3a,7a-dihydroxy-5b-Cholan-24-amide
• G-5220
• C05466
• 3a,7a-Dihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
• s5794
• N-(3a,7a-dihydroxy-5b-cholan-24-oyl)-Glycine
• Glycine, N-((3alpha,5beta,7alpha)-3,7-dihydroxy-24-oxocholan-24-yl)-
• MS-28150
• UNII-451ZNJ667Y
• Q5572600
• DTXSID301020165
• [(3alpha,7alpha-dihydroxy-24-oxo-5beta-cholan-24-yl)amino]acetic acid
• NCI60_028901
• NS00069559
• CHEBI:36274
• F85524
• Glycylchenodeoxycholate
• DA-73799
• 2-((4R)-4-((1S,2S,5R,7S,9R,10R,11S,14R,15R)-5,9-dihydroxy-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-14-yl)pentanamido)acetic acid
• GLYCINE, N-(3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLAN-24-OYL)-
• ((3alpha,7alpha-dihydroxy-24-oxo-5beta-cholan-24-yl)amino)acetic acid
• Chenodeoxycholate, Glycine
• glyco-chenodeoxycholic acid
• Acid, Glycochenodeoxycholic
• 2-(((4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoyl)amino)acetic acid

• MDL： MFCD00271498
• InChIKey： GHCZAUBVMUEKKP-GYPHWSFCSA-N
• Inchi： 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]

Computed Properties

• Exact Mass: 449.31400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.31412347g/mol
• Heavy Atom Count: 32
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: 4.43440
• PSA: 110.35000
• Boiling Point: 655.6±40.0 °C at 760 mmHg
• Melting Point: 655.6±40.0 °C | Condition: Press: 760 Torr
• Vapor Pressure: 25°C时0.0±4.5 mmHg
• Flash Point: 350.3±27.3 °C
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• Color/Form: 粉末Powder
• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents